N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(4-fluorophenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C14H10FN3O3S/c15-9-5-7-10(8-6-9)16-14(22)17-13(19)11-3-1-2-4-12(11)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: APIAXNSUSJPKEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H10FN3O3S
• Molecular Weight: 319.31 g/mol

Description

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide, also known as FNAB, is a chemical compound that has been studied extensively for its potential applications in scientific research. FNAB is a member of the family of compounds known as benzamides, which have been shown to have a variety of biological activities. We will also explore the advantages and limitations of using FNAB in lab experiments and suggest future directions for research.

Mechanism of Action

The mechanism of action of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of a key enzyme called topoisomerase II. This enzyme is involved in the replication and transcription of DNA, and its inhibition can lead to DNA damage and cell death. N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-microbial activity, N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide has also been shown to have antioxidant properties. Studies have suggested that N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide may be effective in protecting cells from oxidative stress, which can lead to a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide in lab experiments is that it has been shown to be a potent and selective inhibitor of topoisomerase II. This makes it a valuable tool for studying the role of this enzyme in various biological processes. However, one limitation of using N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide is that it can be toxic to cells at high concentrations, which can complicate experiments.

Future Directions

There are many potential future directions for research on N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide. One area of interest is in the development of new anti-cancer drugs based on the structure of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide. Researchers could also explore the use of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide in combination with other drugs to enhance its anti-cancer activity. Additionally, further studies could be conducted to better understand the mechanism of action of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide and its potential applications in other areas of research, such as neurodegenerative diseases and cardiovascular disease.
Conclusion
In conclusion, N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide is a chemical compound that has shown promise in a variety of scientific research applications. Its potent anti-cancer activity and anti-inflammatory, anti-microbial, and antioxidant properties make it a valuable tool for studying a wide range of biological processes. While there are limitations to its use in lab experiments, the potential future directions for research on N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide are numerous, and it is likely that this compound will continue to be an important area of study in the coming years.

Synthesis Methods

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide can be synthesized using a multi-step process that involves the reaction of 4-fluoroaniline with carbon disulfide and sodium hydroxide to form the intermediate 4-fluoro-N-(thiocarbamoyl)aniline. This intermediate is then reacted with 2-nitrobenzoyl chloride to produce N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide. The synthesis of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been well-documented in the scientific literature and has been shown to be a reliable and reproducible process.

Scientific Research Applications

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been studied extensively for its potential applications in scientific research. One of the primary areas of interest is in the development of new drugs for the treatment of cancer. N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have potent anti-cancer activity in vitro, and studies have suggested that it may be effective against a wide range of cancer cell lines. In addition to its anti-cancer properties, N-{[(4-fluorophenyl)amino]carbonothioyl}-2-nitrobenzamide has also been shown to have anti-inflammatory and anti-microbial activity.